Cas no 7597-81-1 (2-(4-Methoxybenzylidene)imino-2-deoxy-1,3,4,6-Tetra-O-acetyl-b-D-glucopyranose)

• Product Name: 2-(4-Methoxybenzylidene)imino-2-deoxy-1,3,4,6-Tetra-O-acetyl-b-D-glucopyranose
• CAS No: 7597-81-1
• MF: C₂₂H₂₇NO₁₀
• MW: 465.450487375259
• MDL: MFCD00228913
• CID: 574826
• PubChem ID: 238135
• Update Time: 2025-10-31

2-(4-Methoxybenzylidene)imino-2-deoxy-1,3,4,6-Tetra-O-acetyl-b-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose,2-deoxy-2-[[(4-methoxyphenyl)methylene]amino]-, 1,3,4,6-tetraacetate
• 2-(4-Methoxybenzylidene)imino-2-deoxy-1,3,4,6-Tetra-O-acetyl-β-D-glucopyranose
• [(3S,5S,6S)-3,4,6-triacetyloxy-5-[(4-methoxyphenyl)methylideneamino]oxan-2-yl]methyl acetate
• 2-(2-OXOPYRROLIDIN-1-YL)PROPANOIC ACID
• 2-[[(2-Hydroxyphenyl)imino]methyl]quinol
• 2-<N-(p-methoxybenzylidene)amino>-1,3,4,6-tetra-O-acetyl-2-deoxy-D-glucopyranose
• 6-[(acetyloxy)methyl]-3-[4-methoxybenzylideneamino]tetrahydro-2,4,5-triacetyloxypyrane
• 8-Hydroxy-chinolin-2-carbaldehyd-2-hydroxyanil
• 8-Quinolinol,2-[[(2-hydroxyphenyl)imino]methyl]
• N-(8-Hydroxy-2-chinolylmethylen)-o-aminophenol
• N-(o-Hydroxyphenyl)-iminomethyl>-8-hydroxychinolin
• NSC 108113
• NSC 42338
• [3,4,6-triacetyloxy-5-[(4-methoxyphenyl)methylideneamino]oxan-2-yl]methyl acetate
• NSC-42338
• NSC-108113
• (E)-6-(Acetoxymethyl)-3-((4-methoxybenzylidene)amino)tetrahydro-2H-pyran-2,4,5-triyl triacetate
• C22H27NO10
• 7597-81-1
• 2-(4-Methoxybenzylidene)imino-2-deoxy-1,3,4,6-Tetra-O-acetyl-?-D-glucopyranose
• AKOS003239809
• 1,3,4,6-tetra-O-acetyl-2-deoxy-2-[(4-methoxybenzylidene)amino]hexopyranose
• NSC42338
• [(2R,3S,4R,5R,6S)-3,4,6-triacetyloxy-5-[(4-methoxyphenyl)methylideneamino]oxan-2-yl]methyl acetate
• FT-0671170
• 2-[(4-Methoxybenzylidene)imino]-2-deoxy-1,3,4,6-Tetra-O-acetyl-beta-D-glucopyranose
• NSC108113
• SY249937
• MFCD00228913
• Acetic acid 4,5-diacetoxy-6-acetoxymethyl-3-[(4-methoxy-benzylidene)-amino]-tetrahydro-pyran-2-yl ester
• Acetic acid,4,5-diacetoxy-6-acetoxymethyl-3-[(4-methoxybenzylidene)amino]-tetrahydropyran-2-ylester
• (e)-6-(acetoxymethyl)-3-(4-methoxybenzylideneamino)tetrahydro-2h-pyran-2,4,5-triyl triacetate
• LS-14952
• AKOS022144538
• 1,3,4,6-Tetra-O-acetyl-N-(4-methoxybenzylidene)-b-D-glucosamine
• 2-(4-Methoxybenzylidene)imino-2-deoxy-1,3,4,6-Tetra-O-acetyl--D-glucopyranose
• [3,4,6-TRIS(ACETYLOXY)-5-{[(4-METHOXYPHENYL)METHYLIDENE]AMINO}OXAN-2-YL]METHYL ACETATE
• 2-(4-Methoxybenzylidene)imino-2-deoxy-1,3,4,6-Tetra-O-acetyl-b-D-glucopyranose

• MDL： MFCD00228913
• Inchi： 1S/C22H27NO10/c1-12(24)29-11-18-20(30-13(2)25)21(31-14(3)26)19(22(33-18)32-15(4)27)23-10-16-6-8-17(28-5)9-7-16/h6-10,18-22H,11H2,1-5H3/b23-10+
• InChI Key： BPVDJXUNJWJXMH-AUEPDCJTSA-N
• SMILES： O1C(C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)/N=C/C1C=CC(=CC=1)OC)OC(C)=O

Computed Properties

• Exact Mass: 465.16300
• Monoisotopic Mass: 465.16349606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 180-182 ºC
• Boiling Point: 559.3±50.0 °C at 760 mmHg
• Flash Point: 198.4±24.6 °C
• Solubility: Almost insoluble (0.029 g/l) (25 º C),
• PSA: 136.02000
• LogP: 1.19720
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

2-(4-Methoxybenzylidene)imino-2-deoxy-1,3,4,6-Tetra-O-acetyl-b-D-glucopyranose Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on 2-(4-Methoxybenzylidene)imino-2-deoxy-1,3,4,6-Tetra-O-acetyl-b-D-glucopyranose

Introduction to 2-(4-Methoxybenzylidene)imino-2-deoxy-1,3,4,6-Tetra-O-acetyl-b-D-glucopyranose (CAS No. 7597-81-1)

2-(4-Methoxybenzylidene)imino-2-deoxy-1,3,4,6-Tetra-O-acetyl-b-D-glucopyranose, identified by its Chemical Abstracts Service registry number CAS No. 7597-81-1, is a structurally complex carbohydrate derivative that has garnered significant attention in the field of pharmaceutical chemistry and glycobiology. This compound belongs to the class of glycosides and features a unique acetylated glucopyranose core linked to an iminoacetyl group and a p-methoxybenzylidene moiety. The presence of multiple acetyl groups enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structure of 2-(4-Methoxybenzylidene)imino-2-deoxy-1,3,4,6-Tetra-O-acetyl-b-D-glucopyranose exhibits a high degree of functionalization, which is pivotal for its biological activity. The b-D-glucopyranose backbone is a common motif in natural glycoproteins and glycosaminoglycans, suggesting potential interactions with biological targets. The iminoacetyl group at the 2-position introduces a reactive site for further derivatization, while the p-methoxybenzylidene substituent provides electronic and steric effects that can modulate binding affinity. These features make the compound a versatile tool in medicinal chemistry.

In recent years, there has been growing interest in carbohydrate-based therapeutics due to their unique biological properties. Glycosylation plays a critical role in protein function, cell signaling, and immune responses, making carbohydrates attractive targets for drug design. The acetylated glucopyranose derivative described here has been explored as a precursor in the synthesis of glycomimetics—molecules that mimic carbohydrate structures to interfere with pathogenic interactions. For instance, studies have demonstrated its utility in developing inhibitors of bacterial adhesion and virulence factors.

One of the most compelling applications of 2-(4-Methoxybenzylidene)imino-2-deoxy-1,3,4,6-Tetra-O-acetyl-b-D-glucopyranose lies in its role as a scaffold for designing novel immunomodulatory agents. Carbohydrate-based vaccines and immunotherapeutics have shown promise in combating infectious diseases and cancer. The tetra-O-acetylated derivative enhances solubility and stability while preserving the essential glycosidic linkage for biological recognition. Researchers have leveraged this compound to develop neo-glycoconjugates that elicit specific immune responses without triggering off-target effects.

The synthetic pathways involving CAS No. 7597-81-1 are well-documented in the literature. The preparation typically involves condensation reactions between appropriately substituted glucosamines and aromatic aldehydes under controlled conditions. The subsequent acetylation step is crucial for achieving the desired regioselectivity and protecting group patterns. Advances in synthetic methodologies have enabled the efficient production of this compound on scales suitable for preclinical studies.

Recent research has highlighted the potential of this compound in addressing neurological disorders. Glycosylation patterns on neural proteins are implicated in diseases such as Alzheimer's and Parkinson's. By mimicking or inhibiting these patterns, 2-(4-Methoxybenzylidene)imino-2-deoxy-1,3,4,6-Tetra-O-acetyl-b-D-glucopyranose could serve as a lead compound for developing neuroprotective therapies. Preliminary studies suggest that derivatives of this molecule can modulate protein aggregation and reduce oxidative stress—key pathological mechanisms in neurodegenerative conditions.

The pharmaceutical industry has recognized the significance of carbohydrate derivatives like this one due to their low immunogenicity and high specificity. Unlike traditional small-molecule drugs or biologics, glycosides often exhibit minimal off-target toxicity because they interact with highly specific carbohydrate-binding proteins. This characteristic makes them ideal candidates for precision medicine approaches targeting aberrant glycosylation in disease states.

In conclusion,CAS No 7597-81-1, corresponding to 2-(4-Methoxybenzylidene)imino-2-deoxy-1,3,4,6-Tetra-O-acetyl-b-D-glucopyranose, represents a structurally sophisticated carbohydrate derivative with broad therapeutic implications. Its unique combination of functional groups allows for diverse applications in drug discovery, vaccine development, and immunotherapy. As research continues to uncover new biological roles for carbohydrates,this compound will undoubtedly remain at the forefront of glycobiological investigations, offering insights into disease mechanisms and novel therapeutic strategies.